2-chloro-N-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]isonicotinamide

• IUPAC Name: 2-chloro-N-[1-(2,3-dihydro-1H-inden-2-yl)piperidin-3-yl]pyridine-4-carboxamide
• InChI: InChI=1S/C20H22ClN3O/c21-19-12-16(7-8-22-19)20(25)23-17-6-3-9-24(13-17)18-10-14-4-1-2-5-15(14)11-18/h1-2,4-5,7-8,12,17-18H,3,6,9-11,13H2,(H,23,25)
• InChI Key: IFKHTZFZEAXVSC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2CC3=CC=CC=C3C2)NC(=O)C4=CC(=NC=C4)Cl
• Molecular Formula: C20H22ClN3O
• Molecular Weight: 355.9 g/mol

Description

2-chloro-N-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]isonicotinamide, also known as ML352, is a small molecule drug candidate that has shown promising results in preclinical studies for the treatment of various diseases.

Mechanism of Action

2-chloro-N-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]isonicotinamide exerts its pharmacological effects by inhibiting the activity of a specific enzyme called phosphodiesterase 10A (PDE10A). PDE10A is involved in the regulation of several signaling pathways in the brain and has been implicated in various diseases, including schizophrenia, Huntington's disease, and Parkinson's disease. By inhibiting PDE10A, 2-chloro-N-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]isonicotinamide can modulate these signaling pathways and potentially provide therapeutic benefits.
Biochemical and Physiological Effects:
2-chloro-N-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]isonicotinamide has been shown to have several biochemical and physiological effects in preclinical studies. In animal models, 2-chloro-N-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]isonicotinamide has been shown to inhibit tumor growth, reduce inflammation, and improve cognitive function. 2-chloro-N-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]isonicotinamide has also been shown to increase dopamine and cAMP levels in the brain, which are important signaling molecules involved in several neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-chloro-N-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]isonicotinamide for lab experiments is its specificity for PDE10A, which allows researchers to study the effects of PDE10A inhibition without affecting other signaling pathways. 2-chloro-N-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]isonicotinamide also has good pharmacokinetic properties, which makes it suitable for in vivo studies. However, one of the limitations of 2-chloro-N-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]isonicotinamide is its low solubility, which can make it difficult to administer in certain experiments.

Future Directions

For the study of 2-chloro-N-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]isonicotinamide include its potential applications in cancer and neurological disorders.

Scientific Research Applications

2-chloro-N-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]isonicotinamide has been studied extensively for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and inflammation. In preclinical studies, 2-chloro-N-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]isonicotinamide has shown promising results in inhibiting the growth of cancer cells and reducing inflammation in animal models. 2-chloro-N-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]isonicotinamide has also been shown to enhance cognitive function and reduce amyloid beta levels in Alzheimer's disease models.